4-chloro-N-(3-(dimethylamino)propyl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: 4-chloro-N-[3-(dimethylamino)propyl]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C13H21ClN2O4S/c1-16(2)7-5-6-15-21(17,18)13-9-11(19-3)10(14)8-12(13)20-4/h8-9,15H,5-7H2,1-4H3
• InChI Key: OXSGVVWGKFFTSN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNS(=O)(=O)C1=C(C=C(C(=C1)OC)Cl)OC
• Molecular Formula: C13H21ClN2O4S
• Molecular Weight: 336.84 g/mol

Description

The compound “4-chloro-N-(3-(dimethylamino)propyl)-2,5-dimethoxybenzenesulfonamide” is a complex organic molecule. It contains a benzene ring which is substituted with a chloro group at the 4th position, a dimethoxy group at the 2nd and 5th positions, and a sulfonamide group. The sulfonamide group is further substituted with a 3-(dimethylamino)propyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzene ring, the introduction of the chloro, dimethoxy, and sulfonamide groups, and the attachment of the 3-(dimethylamino)propyl group. The exact synthesis process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene ring provides a stable, aromatic core, while the various substituents add complexity to the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the chloro group might be susceptible to nucleophilic substitution reactions, while the sulfonamide group could potentially engage in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar sulfonamide group and the nonpolar benzene ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis process, and investigating its mechanism of action.